[1-(Oxan-4-yl)cyclopropyl]methanamine

• IUPAC Name: [1-(oxan-4-yl)cyclopropyl]methanamine
• InChI: InChI=1S/C9H17NO/c10-7-9(3-4-9)8-1-5-11-6-2-8/h8H,1-7,10H2
• InChI Key: QBGYHKMEMCKELD-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC1C2(CC2)CN
• Molecular Formula: C9H17NO
• Molecular Weight: 155.24 g/mol
• CAS No.: 1492419-35-8

Description

[1-(Oxan-4-yl)cyclopropyl]methanamine: is a chemical compound with the molecular formula C₉H₁₇NO and a molecular weight of 155.24 g/mol It is known for its unique structure, which includes a cyclopropyl group attached to a methanamine moiety, and an oxan-4-yl group

Preparation Methods

Synthetic Routes and Reaction Conditions: One common method involves the reaction of a cyclopropylcarbinol with an oxan-4-yl halide under basic conditions to form the desired product .

Industrial Production Methods: Industrial production of [1-(Oxan-4-yl)cyclopropyl]methanamine may involve similar synthetic routes but on a larger scale. The process would be optimized for yield and purity, often involving continuous flow reactors and advanced purification techniques to ensure the compound meets industrial standards .

Chemical Reactions Analysis

Types of Reactions:

Oxidation: [1-(Oxan-4-yl)cyclopropyl]methanamine can undergo oxidation reactions, typically using oxidizing agents such as potassium permanganate or chromium trioxide, leading to the formation of corresponding oxan-4-yl cyclopropyl ketones.

Reduction: Reduction reactions can be performed using reducing agents like lithium aluminum hydride or sodium borohydride, converting the compound to its corresponding alcohols or amines.

Substitution: The compound can participate in nucleophilic substitution reactions, where the methanamine group can be replaced by other nucleophiles under appropriate conditions.

Common Reagents and Conditions:

Oxidation: Potassium permanganate, chromium trioxide, acidic or basic conditions.

Reduction: Lithium aluminum hydride, sodium borohydride, anhydrous conditions.

Substitution: Various nucleophiles, solvents like dimethylformamide or tetrahydrofuran, elevated temperatures.

Major Products Formed:

Oxidation: Oxan-4-yl cyclopropyl ketones.

Reduction: Corresponding alcohols or amines.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

Chemistry: In chemistry, [1-(Oxan-4-yl)cyclopropyl]methanamine is used as a building block for the synthesis of more complex molecules. Its unique structure makes it valuable for studying reaction mechanisms and developing new synthetic methodologies .

Biology: In biological research, this compound is investigated for its potential as a biochemical probe. It can be used to study enzyme interactions and metabolic pathways due to its structural similarity to naturally occurring amines .

Medicine: In medicine, this compound is explored for its potential therapeutic applications. It may serve as a lead compound for the development of new drugs targeting specific biological pathways .

Industry: In the industrial sector, this compound is used in the production of specialty chemicals and materials. Its unique properties make it suitable for applications in polymer science and materials engineering .

Mechanism of Action

The mechanism of action of [1-(Oxan-4-yl)cyclopropyl]methanamine involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can modulate the activity of these targets, leading to changes in cellular processes and biochemical pathways. For example, it may inhibit or activate certain enzymes, affecting metabolic pathways and cellular signaling .

Comparison with Similar Compounds

Cyclopropylmethanamine: Similar in structure but lacks the oxan-4-yl group.

Oxan-4-ylmethanamine: Similar in structure but lacks the cyclopropyl group.

Cyclopropylamine: A simpler structure with only the cyclopropyl and amine groups.

Uniqueness: [1-(Oxan-4-yl)cyclopropyl]methanamine is unique due to the presence of both the cyclopropyl and oxan-4-yl groups. This combination imparts distinct chemical and physical properties, making it valuable for specific applications in research and industry .